Cas no 166766-77-4 (Ethyl 2-carbamoylisonicotinate)

• Product Name: Ethyl 2-carbamoylisonicotinate
• CAS No: 166766-77-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 136411
• PubChem ID: 11790073
• Update Time: 2025-05-26

Ethyl 2-carbamoylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-carbamoylisonicotinate
• ethyl 2-(aminocarbonyl)isonicotinate
• 2-CARBAMOYL-ISONICOTINIC ACID ETHYL ESTER
• ethyl 2-carbamoylpyridine-4-carboxylate
• 4-Ethoxycarbonylpyridine-2-carboxamide
• Ethyl2-carbamoylisonicotinate
• 166766-77-4
• SB54749
• CS-0112977
• DTXSID90472818
• SCHEMBL581406
• A855764
• QKJXZPAWGHKWCU-UHFFFAOYSA-N
• E83751
• AKOS006287792
• DB-351324

• MDL： MFCD07781037
• Inchi： 1S/C9H10N2O3/c1-2-14-9(13)6-3-4-11-7(5-6)8(10)12/h3-5H,2H2,1H3,(H2,10,12)
• InChI Key： QKJXZPAWGHKWCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C(N)=O)C=1)=O

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Boiling Point: 352.125°C at 760 mmHg
• PSA: 82.28000
• LogP: 1.05750

Ethyl 2-carbamoylisonicotinate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 2-carbamoylisonicotinate

Ethyl 2-carbamoylisonicotinate (CAS No. 166766-77-4): A Comprehensive Overview

Ethyl 2-carbamoylisonicotinate, identified by the chemical abstracts service number CAS No. 166766-77-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and medicinal chemistry. The ethyl ester functionality combined with the carbamoyl and isonicotinate groups makes it a versatile intermediate for the synthesis of more complex molecules.

The molecular structure of Ethyl 2-carbamoylisonicotinate consists of a pyridine ring substituted with a carbamoyl group at the 2-position and an ethyl ester at the 3-position. This configuration imparts specific reactivity patterns that are exploited in various synthetic pathways. The compound's ability to undergo nucleophilic substitution reactions, particularly at the carbamoyl carbon, makes it a valuable building block for constructing heterocyclic scaffolds prevalent in many bioactive molecules.

In recent years, Ethyl 2-carbamoylisonicotinate has been explored as a precursor in the synthesis of novel pharmacophores. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in inflammatory and infectious diseases. The isonicotinate moiety, reminiscent of well-known antimicrobial agents like isoniazid, suggests potential applications in combating resistant bacterial strains. Furthermore, the carbamoyl group provides a handle for further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of Ethyl 2-carbamoylisonicotinate is its role in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. By modifying the structure of Ethyl 2-carbamoylisonicotinate, chemists have been able to generate compounds that selectively inhibit specific kinases without affecting others. This targeted inhibition is crucial for minimizing side effects and improving therapeutic outcomes.

Recent studies have highlighted the compound's utility in designing molecules that interact with protein-protein interfaces. The pyridine ring serves as an anchor point for binding to hydrophobic pockets within target proteins, while the carbamoyl and ester groups provide additional interactions through hydrogen bonding and hydrophobic effects. Such interactions are essential for achieving high affinity and specificity, which are critical for drug efficacy.

The synthesis of Ethyl 2-carbamoylisonicotinate involves multi-step organic transformations that showcase modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high precision. Additionally, green chemistry principles have been integrated into synthetic protocols to reduce waste and minimize environmental impact.

From a computational chemistry perspective, Ethyl 2-carbamoylisonicotinate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding mode with biological targets by predicting molecular interactions at an atomic level. The insights gained from such simulations are invaluable for guiding experimental design and optimizing lead compounds towards clinical candidates.

The pharmacokinetic properties of Ethyl 2-carbamoylisonicotinate derivatives are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing their potential as drugs. Computational modeling tools predict ADME profiles based on structural features, allowing researchers to design molecules with improved bioavailability and reduced toxicity.

In conclusion, Ethyl 2-carbamoylisonicotinate (CAS No. 166766-77-4) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in medicinal chemistry.